Cas no 62353-47-3 (2H-Azepine-2-thione, hexahydro-1-octyl-)
62353-47-3 structure
Product Name:2H-Azepine-2-thione, hexahydro-1-octyl-
CAS No:62353-47-3
MF:C14H27NS
MW:241.435882806778
CID:448180
PubChem ID:12348068
Update Time:2025-04-19
2H-Azepine-2-thione, hexahydro-1-octyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Azepine-2-thione, hexahydro-1-octyl-
- 1-octylazepane-2-thione
- 62353-47-3
- DTXSID30493007
- SCHEMBL9440202
-
- Inchi: 1S/C14H27NS/c1-2-3-4-5-6-9-12-15-13-10-7-8-11-14(15)16/h2-13H2,1H3
- InChI Key: DWFNKOXJZOLULI-UHFFFAOYSA-N
- SMILES: S=C1CCCCCN1CCCCCCCC
Computed Properties
- Exact Mass: 241.18661
- Monoisotopic Mass: 241.18642104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 35.3Ų
Experimental Properties
- PSA: 3.24
2H-Azepine-2-thione, hexahydro-1-octyl- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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